Cas no 552845-68-8 (4-fluoro-3-(thiophen-2-yl)benzaldehyde)

• Product Name: 4-fluoro-3-(thiophen-2-yl)benzaldehyde
• CAS No: 552845-68-8
• MF: C₁₁H₇FOS
• MW: 206.236085176468
• CID: 4655001
• PubChem ID: 16768874
• Update Time: 2025-11-01

4-fluoro-3-(thiophen-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3-(thiophen-2-yl)benzaldehyde

• Inchi： 1S/C11H7FOS/c12-10-4-3-8(7-13)6-9(10)11-2-1-5-14-11/h1-7H
• InChI Key： BLEFDUIBXHMJPM-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(=CC=C(C=O)C=1)F

Computed Properties

• Exact Mass: 206.02016418g/mol
• Monoisotopic Mass: 206.02016418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 45.3Ų

Additional information on 4-fluoro-3-(thiophen-2-yl)benzaldehyde

Recent Advances in the Synthesis and Applications of 4-fluoro-3-(thiophen-2-yl)benzaldehyde (CAS: 552845-68-8)

4-fluoro-3-(thiophen-2-yl)benzaldehyde (CAS: 552845-68-8) is a fluorinated aromatic aldehyde with a thiophene moiety, which has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, including pharmaceuticals, agrochemicals, and materials science applications. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

A recent study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of 4-fluoro-3-(thiophen-2-yl)benzaldehyde as a key building block in the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The researchers employed a multi-step synthetic route, starting with the Suzuki-Miyaura coupling of 2-thiopheneboronic acid with 4-fluoro-3-bromobenzaldehyde, followed by oxidation to yield the target aldehyde. The resulting EGFR inhibitors exhibited potent activity against resistant mutations, with IC50 values in the low nanomolar range.

In another study, published in Bioorganic & Medicinal Chemistry Letters (2024), 4-fluoro-3-(thiophen-2-yl)benzaldehyde was utilized to develop a series of antimicrobial agents targeting bacterial efflux pumps. The incorporation of the thiophene ring was found to enhance membrane permeability, while the fluorine atom improved metabolic stability. The lead compound from this series showed broad-spectrum activity against Gram-positive and Gram-negative pathogens, including methicillin-resistant Staphylococcus aureus (MRSA).

Beyond its pharmaceutical applications, 4-fluoro-3-(thiophen-2-yl)benzaldehyde has also been explored in materials science. A recent report in ACS Applied Materials & Interfaces (2023) described its use as a precursor for organic semiconductors. The compound's ability to form stable π-conjugated systems made it suitable for the development of organic field-effect transistors (OFETs) with high charge carrier mobility.

In conclusion, 4-fluoro-3-(thiophen-2-yl)benzaldehyde (CAS: 552845-68-8) continues to be a valuable scaffold in chemical biology and medicinal chemistry. Its unique structural features enable diverse applications, from drug discovery to materials science. Future research may focus on optimizing its synthetic routes and expanding its utility in targeted therapies and advanced materials.